Cas no 1862482-76-5 (1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol)

• Product Name: 1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol
• CAS No: 1862482-76-5
• MF: C₇H₁₄BrN₅O
• MW: 264.1229596138
• CID: 5824898
• PubChem ID: 165951992
• Update Time: 2025-06-25

1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol
• EN300-1108007
• 1862482-76-5

• Inchi： 1S/C7H14BrN5O/c1-12(2)3-5(14)4-13-6(8)10-7(9)11-13/h5,14H,3-4H2,1-2H3,(H2,9,11)
• InChI Key： YWQYURRGMJMTEA-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(CN(C)C)O

Computed Properties

• Exact Mass: 263.03817g/mol
• Monoisotopic Mass: 263.03817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.2Ų

Additional information on 1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol

Comprehensive Overview of 1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol (CAS No. 1862482-76-5)

The compound 1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol (CAS No. 1862482-76-5) is a specialized heterocyclic molecule with a unique structural framework. Its molecular architecture combines a 1,2,4-triazole core with a dimethylamino propanol side chain, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both amino and bromo functional groups enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly intrigued by the potential of 1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol as a building block for antifungal and antiviral agents. Its brominated triazole moiety is often linked to enhanced binding affinity in enzyme inhibition studies, a topic frequently searched in academic databases and AI-driven platforms like Reaxys or SciFinder.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Optimizing its yield and purity is a common challenge discussed in forums such as ResearchGate and Chemistry Stack Exchange. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its stability, a concern raised by many industrial chemists.

From an SEO perspective, queries related to "CAS 1862482-76-5 supplier" or "1-(3-amino-5-bromo-1,2,4-triazol-1-yl)propan-2-ol synthesis" rank highly, reflecting commercial and academic interest. Environmental and regulatory compliance is another hot topic, with users searching for "green chemistry alternatives for triazole synthesis." This aligns with the global shift toward sustainable practices in chemical manufacturing.

In conclusion, 1-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-3-(dimethylamino)propan-2-ol represents a versatile scaffold with untapped potential. Its structure-activity relationship (SAR) studies could unlock novel therapeutic pathways, addressing pressing needs in infectious disease research. As the scientific community continues to explore its applications, this compound may soon emerge as a cornerstone in medicinal chemistry.